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Compound of Interest

Compound Name: Lithium myristate

Cat. No.: B1629786

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This document provides immediate and essential guidance on the proper handling,
storage, and disposal of Lithium myristate, a compound used as an emulsifying agent and
stabilizer. Adherence to these procedures is critical to mitigate risks and ensure a safe
laboratory environment.

Hazard Identification and Classification

Lithium myristate is classified as causing serious eye irritation (GHS Hazard statement
H319).[1][2] While some sources indicate it may not meet all GHS hazard criteria, a significant
majority of notifications to the ECHA C&L Inventory include this warning.[1] Therefore, it is
crucial to handle this chemical with appropriate precautions to prevent eye contact. The primary
hazard is irritation upon direct contact with the eyes.[1][2]

Physical and Chemical Properties

A summary of the key physical and chemical properties of Lithium myristate is provided in the
table below for easy reference.
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Property Value

Molecular Formula C14H27LiO2

Molecular Weight 234.3 g/mol [1][3]
Appearance Solid, dry powder[1][3]
Melting Point 220-221 °C

Boiling Point 319.6 °C (estimated)[3][4]
Solubility Soluble in water[3]

Flash Point 144.8 °C (estimated)[4][5]

Operational Plan: Step-by-Step Handling
Procedures

To minimize exposure and ensure safe handling, the following step-by-step procedures should
be followed:

1. Engineering Controls:
e Always handle Lithium myristate in a well-ventilated area.[2]

e Use of a chemical fume hood is recommended, especially when handling large quantities or
when generating dust is likely.

2. Personal Protective Equipment (PPE):

o Eye Protection: Chemical safety goggles are mandatory to prevent eye contact. A face shield
should be worn in situations with a higher risk of splashing or dust generation.[]

e Hand Protection: Wear chemical-resistant gloves (e.g., nitrile) to prevent skin contact.
» Body Protection: A lab coat or other protective clothing should be worn.

3. Handling Procedures:
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e Avoid the formation of dust and aerosols.[2]
e Use a scoop or spatula to handle the solid material.

o Close the container tightly after each use to prevent contamination and absorption of
moisture.

e Wash hands thoroughly after handling.[2]

4. Storage:

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[2]
» Store away from incompatible materials, such as strong oxidizing agents.

Disposal Plan: Step-by-Step Disposal Procedures

Proper disposal of Lithium myristate and contaminated materials is crucial to prevent
environmental contamination and ensure regulatory compliance.

1. Waste ldentification and Collection:

» All disposable materials contaminated with Lithium myristate, including gloves, bench
paper, and empty containers, should be considered chemical waste.

» Collect solid chemical waste in a designated, properly labeled, and sealable container.
2. Waste Storage:

» Store the chemical waste container in a designated and secure area, away from general
laboratory traffic.

o Ensure the waste container is compatible with the chemical and properly sealed to prevent
leaks or spills.

3. Waste Disposal:
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o Dispose of the chemical waste through your institution's hazardous waste management
program.

e Do not dispose of Lithium myristate down the drain or in the regular trash.
» Follow all local, state, and federal regulations for hazardous waste disposal.

Experimental Workflow and Safety Diagram

The following diagram illustrates the key steps for the safe handling and disposal of Lithium
myristate in a laboratory setting.

Caption: Workflow for the safe handling and disposal of Lithium myristate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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